Cas no 1251712-84-1 (2,9-dioxa-6-azaspiro4.5decane)

• Product Name: 2,9-dioxa-6-azaspiro4.5decane
• CAS No: 1251712-84-1
• MF: C₇H₁₃NO₂
• MW: 143.183622121811
• MDL: MFCD26407537
• CID: 4581991
• PubChem ID: 75355387
• Update Time: 2025-07-02

2,9-dioxa-6-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2,9-dioxa-6-azaspiro[4.5]decane
• AKOS022903904
• 1251712-84-1
• Z1575095302
• EN300-125379
• SCHEMBL16878780
• BAC71284
• AT23893
• CS-0120372
• 2,9-dioxa-6-azaspiro4.5decane

• MDL： MFCD26407537
• Inchi： 1S/C7H13NO2/c1-3-9-5-7(1)6-10-4-2-8-7/h8H,1-6H2
• InChI Key： MJKDEJXBYUDHCR-UHFFFAOYSA-N
• SMILES： C1C2(COCCN2)CCO1

Computed Properties

• Exact Mass: 143.094628657g/mol
• Monoisotopic Mass: 143.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 30.5Ų

Additional information on 2,9-dioxa-6-azaspiro4.5decane

Comprehensive Overview of 2,9-Dioxa-6-azaspiro[4.5]decane (CAS No. 1251712-84-1)

2,9-Dioxa-6-azaspiro[4.5]decane (CAS No. 1251712-84-1) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and material science research. Its unique spirocyclic structure, featuring both oxygen and nitrogen atoms, makes it a versatile building block for drug discovery and advanced material design. This compound is particularly valued for its ability to modulate molecular properties, such as solubility and bioavailability, which are critical in modern medicinal chemistry.

In recent years, the demand for spirocyclic compounds like 2,9-dioxa-6-azaspiro[4.5]decane has surged due to their applications in developing CNS-targeting therapeutics and sustainable polymers. Researchers are actively exploring its potential in neurodegenerative disease treatments, leveraging its ability to cross the blood-brain barrier. Additionally, its rigid molecular framework is being investigated for creating high-performance biodegradable materials, aligning with global sustainability trends.

The synthesis of CAS No. 1251712-84-1 often involves multistep organic reactions, including cyclization and oxidation steps, to achieve high purity. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structural integrity. Industry professionals frequently search for "2,9-dioxa-6-azaspiro[4.5]decane synthesis" or "spirocyclic compound applications," reflecting its relevance in cutting-edge research.

From a commercial perspective, 2,9-dioxa-6-azaspiro[4.5]decane is often categorized as a high-value fine chemical. Its price and availability fluctuate based on demand from pharmaceutical intermediates manufacturers. Recent patents highlight its use in next-generation antidepressants and anti-inflammatory agents, driving further interest. Environmental considerations also play a role, as greener synthesis methods for such N,O-heterocycles are increasingly prioritized.

Emerging studies suggest that derivatives of CAS 1251712-84-1 may exhibit enzyme inhibitory properties, opening doors for precision medicine applications. Computational chemists utilize molecular docking simulations to predict its interactions with biological targets, a topic frequently queried in academic forums. The compound’s stereochemical complexity also makes it a subject of interest in asymmetric catalysis research.

In summary, 2,9-dioxa-6-azaspiro[4.5]decane represents a nexus of innovation across multiple disciplines. Its structural uniqueness and functional adaptability ensure its continued prominence in scientific literature and industrial applications, answering pressing questions about drug design and material sustainability.